Cas no 2548978-65-8 (4-({1-[(5-Methylthiophen-2-yl)sulfonyl]azetidin-3-yl}oxy)pyridine-2-carboxamide)

• Product Name: 4-({1-[(5-Methylthiophen-2-yl)sulfonyl]azetidin-3-yl}oxy)pyridine-2-carboxamide
• CAS No: 2548978-65-8
• MF: C₁₄H₁₅N₃O₄S₂
• MW: 353.416600465775
• CID: 5310980
• PubChem ID: 154583823
• Update Time: 2025-05-22

4-({1-[(5-Methylthiophen-2-yl)sulfonyl]azetidin-3-yl}oxy)pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-[[1-[(5-Methyl-2-thienyl)sulfonyl]-3-azetidinyl]oxy]-2-pyridinecarboxamide
• AKOS040717856
• 2548978-65-8
• 4-({1-[(5-methylthiophen-2-yl)sulfonyl]azetidin-3-yl}oxy)pyridine-2-carboxamide
• F6709-5181
• 4-({1-[(5-Methylthiophen-2-yl)sulfonyl]azetidin-3-yl}oxy)pyridine-2-carboxamide

• Inchi： 1S/C14H15N3O4S2/c1-9-2-3-13(22-9)23(19,20)17-7-11(8-17)21-10-4-5-16-12(6-10)14(15)18/h2-6,11H,7-8H2,1H3,(H2,15,18)
• InChI Key： XQAFVQCEOHBOCM-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C)S1)(N1CC(C1)OC1C=CN=C(C(N)=O)C=1)(=O)=O

Computed Properties

• Exact Mass: 353.05039832g/mol
• Monoisotopic Mass: 353.05039832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 139Ų

Experimental Properties

• Density: 1.494±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 593.1±60.0 °C(Predicted)
• pka: 14.79±0.50(Predicted)

Additional information on 4-({1-[(5-Methylthiophen-2-yl)sulfonyl]azetidin-3-yl}oxy)pyridine-2-carboxamide

Comprehensive Guide to 4-({1-[(5-Methylthiophen-2-yl)sulfonyl]azetidin-3-yl}oxy)pyridine-2-carboxamide (CAS No. 2548978-65-8)

4-({1-[(5-Methylthiophen-2-yl)sulfonyl]azetidin-3-yl}oxy)pyridine-2-carboxamide is a specialized chemical compound with the CAS number 2548978-65-8, widely recognized in pharmaceutical and biochemical research. This compound belongs to the class of sulfonamide derivatives, featuring a unique molecular structure that combines a pyridine-2-carboxamide core with a 5-methylthiophene sulfonyl azetidine moiety. Its intricate design makes it a subject of interest for drug discovery and medicinal chemistry applications.

The compound's molecular formula and weight, along with its precise chemical properties, are critical for researchers focusing on small-molecule therapeutics. Given the rising demand for targeted drug development, 4-({1-[(5-Methylthiophen-2-yl)sulfonyl]azetidin-3-yl}oxy)pyridine-2-carboxamide has garnered attention for its potential role in modulating specific biological pathways. Researchers often explore its solubility, stability, and reactivity under various conditions to assess its suitability for preclinical studies.

One of the key applications of 4-({1-[(5-Methylthiophen-2-yl)sulfonyl]azetidin-3-yl}oxy)pyridine-2-carboxamide lies in its potential as a kinase inhibitor. Kinases are enzymes that play a pivotal role in cellular signaling, and their dysregulation is linked to numerous diseases, including cancer and inflammatory disorders. The compound's structural features suggest it could interact with specific kinase targets, making it a candidate for drug repurposing and precision medicine initiatives.

In recent years, the pharmaceutical industry has seen a surge in interest around sulfonamide-based compounds due to their versatility and efficacy. 4-({1-[(5-Methylthiophen-2-yl)sulfonyl]azetidin-3-yl}oxy)pyridine-2-carboxamide aligns with this trend, offering researchers a scaffold for designing novel therapeutics. Its synthetic accessibility and modifiable functional groups further enhance its appeal in medicinal chemistry.

From a market perspective, the demand for high-purity research chemicals like 4-({1-[(5-Methylthiophen-2-yl)sulfonyl]azetidin-3-yl}oxy)pyridine-2-carboxamide is on the rise. Pharmaceutical companies and academic institutions seek reliable suppliers to support their R&D efforts. The compound's CAS number 2548978-65-8 serves as a unique identifier, ensuring accurate procurement and regulatory compliance.

For researchers exploring structure-activity relationships (SAR), 4-({1-[(5-Methylthiophen-2-yl)sulfonyl]azetidin-3-yl}oxy)pyridine-2-carboxamide presents an exciting opportunity. Its heterocyclic framework allows for systematic modifications to optimize bioactivity and pharmacokinetic properties. Such studies are crucial for advancing lead optimization in drug discovery pipelines.

In conclusion, 4-({1-[(5-Methylthiophen-2-yl)sulfonyl]azetidin-3-yl}oxy)pyridine-2-carboxamide (CAS No. 2548978-65-8) stands as a valuable compound in modern pharmaceutical research. Its unique structure, potential therapeutic applications, and relevance to current drug development trends make it a noteworthy subject for further investigation. As the scientific community continues to explore innovative treatments, this compound may play a pivotal role in shaping future small-molecule therapeutics.